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Compound of Interest

Compound Name: TH34

Cat. No.: B15583883

Disclaimer: This document is intended as a safety and logistical guide for experienced
researchers, scientists, and drug development professionals. The information provided is
based on the assumption that the user's query "TH34" refers to Tetrahydrofuran (THF), a
common laboratory solvent. Always consult your institution's specific safety protocols and the
manufacturer's Safety Data Sheet (SDS) before handling any chemical.

Immediate Safety and Hazard Information

Tetrahydrofuran (THF) is a colorless, volatile, and highly flammable liquid with an ether-like
odor.[1] It is a versatile solvent used in a variety of laboratory applications. However, it presents
several significant hazards that require strict adherence to safety protocols.

Primary Hazards:

o High Flammability: THF is a Class IB Flammable Liquid with a low flash point, meaning it can
be easily ignited by heat, sparks, or open flames.[2] Vapors are heavier than air and can
travel to an ignition source and flash back.[3]

o Peroxide Formation: Upon exposure to air and light, THF can form explosive peroxides.[2][4]
This risk increases with prolonged storage, especially after a container has been opened.[2]
[5] Peroxide crystals may form around the cap or in the liquid, creating a shock-sensitive and
potentially explosive hazard.[1][6][7]
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e Health Hazards: THF is harmful if swallowed or inhaled and can cause serious eye irritation
and skin irritation.[8][9] Vapors may cause respiratory tract irritation, dizziness, and
drowsiness.[5][9] It is also suspected of causing cancer.[8][9][10]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment when handling
Tetrahydrofuran. It is crucial to use the specified PPE to minimize exposure and ensure
personal safety.

PPE Category Specification

Chemical-resistant gloves are mandatory. Nitrile
or butyl rubber gloves with a thickness of >0.7
mm are recommended for protection against
Hand Protection splashes.[11] THF penetrates most common lab
gloves rapidly, so they must be changed
immediately upon contamination.[2][5] PVC

gloves are unsuitable.[11]

Safety glasses with side shields or tightly fitting
] safety goggles are required at all times.[5] When
Eye and Face Protection ] ) ) ]
there is a risk of splashing, a face shield should

be worn in addition to goggles.[1]

Alab coat, long pants, and closed-toed shoes
must be worn to protect the skin.[5][6] For
. _ larger-scale operations or where there is a
Skin and Body Protection S ) ) ) )
significant risk of splashing, chemical-resistant
clothing with antistatic and fireproof properties

should be used.[11]

All work with THF should be conducted in a
certified chemical fume hood to minimize
inhalation of vapors.[1][6] If a fume hood is not

Respiratory Protection available or as a backup to engineering controls,
a full-face respirator with appropriate organic
vapor cartridges (e.g., type AXBEK) must be
used.[5]
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Experimental Protocols: Handling, Storage, and
Disposal

o Preparation: Before beginning work, ensure that a chemical fume hood is operational and
the sash is at the appropriate height.[5] Clear the workspace of all unnecessary items and
potential ignition sources.[1][5] Locate the nearest eyewash station, safety shower, and fire
extinguisher.[1][6]

» Container Inspection: Visually inspect the THF container for any signs of peroxide formation,
such as crystal formation around the cap or in the liquid.[1][6] If crystals are present, do not
move or open the container.[1][6] Contact your institution's Environmental Health and Safety
(EHS) department immediately.[1][6]

» Dispensing: Ground and bond metal containers when transferring THF to prevent static
discharge, which can be an ignition source.[1] Use non-sparking tools for all operations.[8][9]

e During Use: Keep the container sealed when not in use.[1][5] Handle in accordance with
good industrial hygiene and safety practices.[5] Avoid contact with skin and eyes and
inhalation of vapors.[5]

o Completion of Work: After use, securely seal the THF container. Decontaminate the work
area and any equipment used. Wash hands thoroughly with soap and water.[5]

o Container Labeling: All THF containers must be clearly labeled with the date of receipt and
the date of opening to track the potential for peroxide formation.[1][6]

o Storage Location: Store THF in a cool, dry, dark, and well-ventilated area designated for
flammable liquids.[4][12] Keep containers in a flammable storage cabinet.[5]

¢ Incompatible Materials: Store THF away from strong oxidizing agents, acids, bases, and
other incompatible materials.[1]

o Peroxide Monitoring: For opened containers, test for the presence of peroxides every three
months using peroxide test strips.[6] Dispose of any THF that tests positive for peroxides or
has been open for longer than the recommended period (typically 6-12 months).[5]
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e Waste Collection: Dispose of THF as hazardous waste in a designated, properly labeled
organic waste container.[5] Do not mix with other waste streams unless specifically permitted
by your institution's EHS department.

o Contaminated Materials: Any materials contaminated with THF, such as gloves, absorbent
pads, and empty containers, must also be disposed of as hazardous waste.[5]

o Peroxidized THF: If a container is found to contain peroxides, it is considered extremely
dangerous. Do not attempt to dispose of it yourself. Contact your EHS department for
specialized disposal procedures.[1][7]

o Spill Cleanup:

o Small Spills (<1 L): If you are trained and have the appropriate PPE, you can clean up a
small spill. Use an absorbent material or a spill kit to contain the spill.[5][7] Ensure there
are no ignition sources in the area.[3] Collect the cleanup materials in a sealed container
and dispose of them as hazardous waste.[6]

o Large Spills (>1 L): Evacuate the area immediately and notify your supervisor and EHS
department.[7]

Visual Guides
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Figure 1: THF Handling Workflow
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Figure 2: THF Hazard Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Tetrahydrofuran (THF)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15583883#personal-protective-equipment-for-
handling-th34]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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